Cas no 2172005-56-8 (1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide)
1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide
- EN300-1591245
- 2172005-56-8
-
- Inchi: 1S/C12H13Cl2N3O2S/c1-8(2)16-20(18,19)12-5-6-15-17(12)11-7-9(13)3-4-10(11)14/h3-8,16H,1-2H3
- InChI Key: RYPOSVLNKBAUPH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1N1C(=CC=N1)S(NC(C)C)(=O)=O)Cl
Computed Properties
- Exact Mass: 333.0105532g/mol
- Monoisotopic Mass: 333.0105532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 72.4Ų
1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1591245-0.05g |
1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide |
2172005-56-8 | 0.05g |
$1080.0 | 2023-06-04 | ||
| Enamine | EN300-1591245-0.1g |
1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide |
2172005-56-8 | 0.1g |
$1131.0 | 2023-06-04 | ||
| Enamine | EN300-1591245-0.25g |
1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide |
2172005-56-8 | 0.25g |
$1183.0 | 2023-06-04 | ||
| Enamine | EN300-1591245-0.5g |
1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide |
2172005-56-8 | 0.5g |
$1234.0 | 2023-06-04 | ||
| Enamine | EN300-1591245-1.0g |
1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide |
2172005-56-8 | 1g |
$1286.0 | 2023-06-04 | ||
| Enamine | EN300-1591245-2.5g |
1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide |
2172005-56-8 | 2.5g |
$2520.0 | 2023-06-04 | ||
| Enamine | EN300-1591245-5.0g |
1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide |
2172005-56-8 | 5g |
$3728.0 | 2023-06-04 | ||
| Enamine | EN300-1591245-10.0g |
1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide |
2172005-56-8 | 10g |
$5528.0 | 2023-06-04 | ||
| Enamine | EN300-1591245-50mg |
1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide |
2172005-56-8 | 50mg |
$1080.0 | 2023-09-23 | ||
| Enamine | EN300-1591245-100mg |
1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide |
2172005-56-8 | 100mg |
$1131.0 | 2023-09-23 |
1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide
Chemical Profile of 1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide (CAS No. 2172005-56-8)
The compound 1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide (CAS No. 2172005-56-8) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel scaffolds for therapeutic applications. This heterocyclic sulfonamide derivative has garnered attention due to its structural complexity and potential biological activity, making it a subject of extensive research in recent years.
The molecular structure of this compound features a pyrazole core, which is a well-established pharmacophore in drug discovery. Pyrazole derivatives are known for their versatility in interacting with biological targets, including enzymes and receptors. The presence of a chloro substituent at the 2- and 5-positions of the phenyl ring enhances the lipophilicity and electronic properties of the molecule, influencing its binding affinity and metabolic stability. Additionally, the sulfonamide functional group at the 5-position introduces polarity and hydrogen bonding capabilities, which are critical for optimizing drug-receptor interactions.
The N-(propan-2-yl) side chain further modulates the physicochemical properties of the compound, contributing to its solubility and pharmacokinetic behavior. This structural motif is reminiscent of several clinically approved drugs, suggesting that 1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide may exhibit promising pharmacological effects across various therapeutic domains.
Recent studies have highlighted the potential of pyrazole sulfonamides as inhibitors of enzymes involved in inflammatory and infectious diseases. For instance, modifications to the pyrazole scaffold have led to compounds with anti-inflammatory properties by targeting cyclooxygenase (COX) and lipoxygenase pathways. The chloro substituents in this compound may enhance its binding to these enzyme active sites, potentially leading to more potent inhibition.
Moreover, the sulfonamide group has been extensively explored for its role in antimicrobial applications. The electron-withdrawing nature of the sulfonamide moiety can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. The structural features of 1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide align well with these mechanisms, making it a candidate for further investigation in antimicrobial drug development.
In vitro studies have begun to elucidate the biological activity of this compound. Preliminary assays suggest that it may exhibit inhibitory effects on certain kinases and proteases relevant to cancer progression. The pyrazole core's ability to engage with ATP-binding pockets in kinases is particularly noteworthy, as many kinase inhibitors rely on this interaction for efficacy. The chloro and sulfonamide substituents likely contribute to selective binding by modulating hydrogen bonding networks and hydrophobic interactions.
The propan-2-yl side chain also plays a crucial role in determining the compound's bioavailability. By optimizing its length and orientation, researchers can fine-tune absorption, distribution, metabolism, excretion (ADME) profiles. This aspect is critical for translating preclinical findings into clinical success, as poor bioavailability can limit therapeutic efficacy regardless of biological activity.
Computational modeling has been instrumental in understanding the binding mode of 1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide to biological targets. Molecular docking studies indicate strong potential for interaction with enzymes such as COX-2 and certain serine proteases. These interactions are mediated by key hydrogen bonds between the sulfonamide group and polar residues in the active site pocket.
Future research directions may include exploring analogs of this compound with modified substitution patterns or additional functional groups. For example, integrating fluorine atoms could enhance metabolic stability while preserving biological activity. Similarly, exploring different alkyl chains beyond propan-2-yl may reveal novel pharmacological profiles without compromising efficacy.
The synthesis of this compound involves multi-step organic transformations, including Suzuki-Miyaura cross-coupling reactions for constructing the pyrazole ring system followed by sulfonamide formation via nucleophilic substitution or reductive amination techniques. Advances in synthetic methodologies have enabled more efficient access to complex heterocycles like this one, reducing production costs and improving scalability for industrial applications.
The growing interest in pyrazole sulfonamides underscores their potential as next-generation therapeutics. As drug discovery continues to evolve toward more targeted and personalized medicine approaches,1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide stands out as a promising candidate worthy of further exploration across multiple disease indications.
2172005-56-8 (1-(2,5-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)